Cas no 1248232-33-8 ([1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine)
[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-methanamine, 1-(2,5-dichlorophenyl)-
- 1-(2,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine
- [1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine
-
- Inchi: 1S/C9H8Cl2N4/c10-6-1-2-8(11)9(3-6)15-5-7(4-12)13-14-15/h1-3,5H,4,12H2
- InChI Key: GEGNDAWQYZAVAT-UHFFFAOYSA-N
- SMILES: N1(C2=CC(Cl)=CC=C2Cl)C=C(CN)N=N1
[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D122761-100mg |
[1-(2,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1248232-33-8 | 100mg |
$ 115.00 | 2022-06-06 | ||
| TRC | D122761-500mg |
[1-(2,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1248232-33-8 | 500mg |
$ 390.00 | 2022-06-06 | ||
| TRC | D122761-1g |
[1-(2,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1248232-33-8 | 1g |
$ 615.00 | 2022-06-06 | ||
| Life Chemicals | F2157-1148-0.25g |
[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1248232-33-8 | 95%+ | 0.25g |
$382.0 | 2023-09-06 | |
| Life Chemicals | F2157-1148-0.5g |
[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1248232-33-8 | 95%+ | 0.5g |
$403.0 | 2023-09-06 | |
| Life Chemicals | F2157-1148-1g |
[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1248232-33-8 | 95%+ | 1g |
$425.0 | 2023-09-06 | |
| Life Chemicals | F2157-1148-2.5g |
[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1248232-33-8 | 95%+ | 2.5g |
$850.0 | 2023-09-06 | |
| Life Chemicals | F2157-1148-5g |
[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1248232-33-8 | 95%+ | 5g |
$1275.0 | 2023-09-06 | |
| Life Chemicals | F2157-1148-10g |
[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine |
1248232-33-8 | 95%+ | 10g |
$1785.0 | 2023-09-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1632154-250mg |
(1-(2,5-Dichlorophenyl)-1H-1,2,3-triazol-4-yl)methanamine |
1248232-33-8 | 98% | 250mg |
¥5031.00 | 2024-08-09 |
[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on [1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine
Introduction to [1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl)methanamine and Its Significance in Modern Chemical Biology
[1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 1248232-33-8) is a meticulously crafted organic compound that has garnered considerable attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound, characterized by its intricate molecular framework, combines a phenyl ring substituted with two chlorine atoms at the 2 and 5 positions, with a triazole ring linked to a methanamine moiety. Such a structural configuration not only imparts distinct chemical reactivity but also opens up avenues for diverse biological interactions.
The significance of [1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl)methanamine lies in its potential role as a scaffold for the development of novel pharmaceutical agents. The presence of both the dichlorophenyl and triazole groups suggests a high degree of versatility in terms of chemical modifications and biological targeting. Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry, owing to their ability to modulate various biological pathways effectively.
One of the most compelling aspects of this compound is its potential application in the field of immunomodulation. The triazole ring is known to exhibit immunosuppressive properties, making it a valuable component in the design of drugs that can regulate immune responses. Furthermore, the dichlorophenyl moiety has been widely studied for its antimicrobial and anti-inflammatory effects. The combination of these two functional groups in [1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl)methanamine suggests that it could be a potent candidate for developing treatments against autoimmune diseases and inflammatory conditions.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interaction profiles of such compounds with biological targets with remarkable accuracy. Molecular docking studies have indicated that [1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl)methanamine can interact with various protein targets involved in metabolic pathways and signal transduction. This has opened up new possibilities for its use in therapeutic interventions aimed at correcting metabolic disorders and modulating cellular communication.
The synthesis of [1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl)methanamine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has further streamlined the process, making it more efficient and environmentally friendly. Such improvements in synthetic methodologies are crucial for the scalable production of complex molecules like this one.
In conclusion, [1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl)methanamine (CAS No. 1248232-33-8) is a compound of great interest in modern chemical biology. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play pivotal roles in the discovery and development of novel therapeutic agents that address some of the most pressing challenges in medicine today.
1248232-33-8 ([1-(2,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)